Cas no 1022732-56-4 (5-nitro-2-quinolin-8-yloxybenzonitrile)
5-nitro-2-quinolin-8-yloxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-nitro-2-quinolin-8-yloxybenzonitrile
-
- MDL: MFCD00170374
- Inchi: 1S/C16H9N3O3/c17-10-12-9-13(19(20)21)6-7-14(12)22-15-5-1-3-11-4-2-8-18-16(11)15/h1-9H
- InChI Key: PQJTWTDCTFSLBT-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC([N+]([O-])=O)=CC=C1OC1=C2C(=CC=C1)C=CC=N2
5-nitro-2-quinolin-8-yloxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB160282-1 g |
5-Nitro-2-(8-quinolyloxy)benzenecarbonitrile |
1022732-56-4 | 1g |
€211.30 | 2023-05-08 | ||
| abcr | AB160282-5 g |
5-Nitro-2-(8-quinolyloxy)benzenecarbonitrile |
1022732-56-4 | 5g |
€377.50 | 2023-05-08 | ||
| abcr | AB160282-10 g |
5-Nitro-2-(8-quinolyloxy)benzenecarbonitrile |
1022732-56-4 | 10g |
€482.50 | 2023-05-08 | ||
| Key Organics Ltd | MS-8727-1MG |
5-nitro-2-(quinolin-8-yloxy)benzonitrile |
1022732-56-4 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | MS-8727-5MG |
5-nitro-2-(quinolin-8-yloxy)benzonitrile |
1022732-56-4 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | MS-8727-10MG |
5-nitro-2-(quinolin-8-yloxy)benzonitrile |
1022732-56-4 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | MS-8727-20MG |
5-nitro-2-(quinolin-8-yloxy)benzonitrile |
1022732-56-4 | >90% | 20mg |
£76.00 | 2023-03-01 | |
| Key Organics Ltd | MS-8727-50MG |
5-nitro-2-(quinolin-8-yloxy)benzonitrile |
1022732-56-4 | >90% | 50mg |
£102.00 | 2023-09-08 | |
| Key Organics Ltd | MS-8727-100MG |
5-nitro-2-(quinolin-8-yloxy)benzonitrile |
1022732-56-4 | >90% | 100mg |
£146.00 | 2023-09-08 | |
| abcr | AB160282-1g |
5-Nitro-2-(8-quinolyloxy)benzenecarbonitrile; . |
1022732-56-4 | 1g |
€211.30 | 2024-06-10 |
5-nitro-2-quinolin-8-yloxybenzonitrile Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 5-nitro-2-quinolin-8-yloxybenzonitrile
Introduction to 5-nitro-2-quinolin-8-yloxybenzonitrile (CAS No. 1022732-56-4)
5-nitro-2-quinolin-8-yloxybenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1022732-56-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic derivatives, characterized by its intricate structural framework, which includes both quinoline and benzonitrile moieties. The presence of a nitro group and an oxygenated linkage between the quinoline and benzene rings imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and material science.
The structural composition of 5-nitro-2-quinolin-8-yloxybenzonitrile is highly relevant to its potential biological activity. The quinoline scaffold is well-documented for its role in various pharmacological applications, particularly in antimicrobial, antimalarial, and anticancer therapies. The nitro group, while potentially reactive, can also serve as a handle for further functionalization, enabling chemists to modify the compound's properties for specific therapeutic targets. Additionally, the benzonitrile moiety introduces a polar region that can enhance solubility and binding affinity to biological targets.
In recent years, there has been a surge in research focused on developing novel derivatives of quinoline-based compounds due to their demonstrated efficacy against a range of diseases. Studies have shown that modifications to the quinoline core can significantly alter its pharmacokinetic profile and target specificity. For instance, researchers have explored the use of nitro-substituted quinolines as intermediates in synthesizing bioactive molecules with improved metabolic stability and reduced toxicity. This trend underscores the importance of 5-nitro-2-quinolin-8-yloxybenzonitrile as a versatile building block for medicinal chemistry innovation.
The benzonitrile component of 5-nitro-2-quinolin-8-yloxybenzonitrile (CAS No. 1022732-56-4) further enhances its utility in synthetic chemistry. Benzonitriles are known for their ability to participate in various reactions, such as nucleophilic substitution and metal-catalyzed cross-coupling reactions, which are pivotal in constructing complex molecular architectures. This reactivity makes the compound an attractive precursor for designing novel therapeutic agents with tailored properties. For example, recent advancements in transition-metal-catalyzed coupling reactions have enabled the efficient synthesis of biaryl compounds derived from benzonitrile precursors, which are often found in active pharmaceutical ingredients (APIs).
One of the most compelling aspects of 5-nitro-2-quinolin-8-yloxybenzonitrile is its potential application in addressing emerging therapeutic challenges. With the rise of multidrug-resistant pathogens and the increasing prevalence of chronic diseases, there is a critical need for innovative chemical entities that can overcome existing treatment limitations. The structural features of this compound suggest that it may exhibit activity against targets involved in cancer progression, inflammation, and infectious diseases. Indeed, preliminary computational studies have hinted at its binding affinity to certain enzymes and receptors implicated in these pathological processes.
From a synthetic perspective, 5-nitro-2-quinolin-8-yloxybenzonitrile (CAS No. 1022732-56-4) offers a rich platform for exploring new synthetic methodologies. The nitro group can be reduced to an amine or further functionalized into other nitrogen-containing heterocycles, while the benzonitrile moiety can undergo transformations such as cyanation or arylative coupling. These possibilities open doors for creating a diverse library of derivatives with distinct pharmacological profiles. Moreover, green chemistry principles have encouraged researchers to develop sustainable synthetic routes for such compounds, minimizing waste and hazardous byproducts.
The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like 5-nitro-2-quinolin-8-yloxybenzonitrile due to their broad spectrum of biological activities. Quinoline derivatives have been instrumental in developing drugs that target bacterial infections, viral diseases, and even neurological disorders. The introduction of functional groups such as the nitro group enhances the compound's interaction with biological macromolecules, potentially leading to more potent and selective therapeutic agents. As such, this compound represents a significant asset in the ongoing quest to discover new medicines.
In conclusion,5-nitro-2-quinolin-8-yloxybenzonitrile (CAS No. 1022732-56-4) is a multifaceted compound with substantial potential in pharmaceutical research and development. Its unique structural features—combining a nitro-substituted quinoline core with a benzonitrile linker—make it an excellent candidate for designing novel therapeutic agents targeting various diseases. The growing body of research on quinoline derivatives underscores their importance as pharmacophores, while advancements in synthetic chemistry continue to expand their applications. As scientists delve deeper into understanding the biological significance of this compound,5-nitro-2-quinolin-oxybenzo nitrile is poised to play a pivotal role in shaping future treatments.
1022732-56-4 (5-nitro-2-quinolin-8-yloxybenzonitrile) Related Products
- 315226-49-4(5-Nitro-2-(3-chloro-5-pyridyloxy)benzonitrile)
- 565204-44-6(BENZONITRILE, 3-NITRO-5-(3-PYRIDINYLOXY)-)
- 849044-12-8(Benzonitrile, 5-nitro-2-(3-pyridinyloxy)-)
- 361435-45-2(1H-Indole, 5-(2,6-dimethyl-4-nitrophenoxy)-)
- 871020-26-7(PYRIDINE, 3-(2-METHYL-4-NITROPHENOXY)-)
- 871020-19-8(Benzonitrile, 2-[(6-methyl-3-pyridinyl)oxy]-5-nitro-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)